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Compound of Interest

1-Ethoxy-2-(2-
Compound Name:
methoxyethoxy)ethane

Cat. No.: B092314

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
applications of 1-Ethoxy-2-(2-methoxyethoxy)ethane, a versatile organic solvent.

Core Physicochemical Properties

1-Ethoxy-2-(2-methoxyethoxy)ethane, also known by synonyms such as Diethylene Glycol
Ethyl Methyl Ether and 2,5,8-Trioxadecane, is an organic compound with the chemical formula
C7H1603.[1] Its molecular weight is approximately 148.20 g/mol .[2][1] This compound
presents as a colorless, transparent liquid at room temperature.[2]

Quantitative Data Summary

The key quantitative properties of 1-Ethoxy-2-(2-methoxyethoxy)ethane are summarized in
the table below for easy reference and comparison.
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Property Value Source
Molecular Weight 148.20 g/mol [1]
Molecular Formula C7H1603 [2][1]
CAS Number 1002-67-1 [3]
Density 0.908 g/cm? [2][3]
Boiling Point 167.9 °C at 760 mmHg [2][3]
Melting Point -72 °C [3]
Flash Point 53.8 °C [2][3]
Water Solubility 1000 g/L at 20 °C [3]
Refractive Index 1.4080 - 1.4120 [3]
Purity = 99.0% [2]
Moisture Content <0.1% [2]
Acidity <0.01% [2]

Applications in Research and Development

The primary application of 1-Ethoxy-2-(2-methoxyethoxy)ethane is as a solvent in organic

synthesis.[2] Its ability to dissolve a wide range of substances makes it valuable in the

production of complex chemical compounds.[2] It is also utilized in the formulation of inks and

coatings, where it enhances stability and performance.[2]

Experimental Protocols

Detailed experimental protocols for specific syntheses or analyses using 1-Ethoxy-2-(2-

methoxyethoxy)ethane are not available within the cited search results. Researchers should

refer to specific scholarly articles or established laboratory manuals for detailed methodologies

relevant to their work.
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Conceptual Workflow: Application in Organic
Synthesis

The following diagram illustrates a generalized workflow for the use of 1-Ethoxy-2-(2-

methoxyethoxy)ethane as a solvent in an organic synthesis reaction.
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Conceptual workflow for organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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